N-(5-ethyl-4-phenyl-1,3-thiazol-2-yl)-N-(3-fluorophenyl)cyclohexanecarboxamide

• Molecular Formula: C24H25FN2OS
• Molecular Weight: 408.5 g/mol
• IUPAC Name: N-(5-ethyl-4-phenyl-1,3-thiazol-2-yl)-N-(3-fluorophenyl)cyclohexanecarboxamide
• InChI: InChI=1S/C24H25FN2OS/c1-2-21-22(17-10-5-3-6-11-17)26-24(29-21)27(20-15-9-14-19(25)16-20)23(28)18-12-7-4-8-13-18/h3,5-6,9-11,14-16,18H,2,4,7-8,12-13H2,1H3
• InChI Key: RRFUVBUQPONSIU-UHFFFAOYSA-N
• SMILES: CCC1=C(N=C(S1)N(C2=CC(=CC=C2)F)C(=O)C3CCCCC3)C4=CC=CC=C4

Description

N-(5-ethyl-4-phenyl-1,3-thiazol-2-yl)-N-(3-fluorophenyl)cyclohexanecarboxamide, also known as CP-55940, is a synthetic cannabinoid compound that has been extensively studied for its potential use in scientific research. This compound has been shown to have a range of biochemical and physiological effects, and its mechanism of action is of particular interest to researchers in the field of neuroscience.

Mechanism of Action

N-(5-ethyl-4-phenyl-1,3-thiazol-2-yl)-N-(3-fluorophenyl)cyclohexanecarboxamide acts as a potent agonist at both CB1 and CB2 receptors, leading to a range of physiological effects. This compound has been shown to modulate neurotransmitter release, inhibit adenylyl cyclase activity, and activate mitogen-activated protein kinase pathways.
Biochemical and Physiological Effects:
N-(5-ethyl-4-phenyl-1,3-thiazol-2-yl)-N-(3-fluorophenyl)cyclohexanecarboxamide has been shown to have a range of biochemical and physiological effects, including analgesic, anti-inflammatory, and immunomodulatory effects. This compound has also been shown to have potential therapeutic applications in the treatment of conditions such as epilepsy, multiple sclerosis, and chronic pain.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(5-ethyl-4-phenyl-1,3-thiazol-2-yl)-N-(3-fluorophenyl)cyclohexanecarboxamide in laboratory experiments is its potent and selective activity at both CB1 and CB2 receptors. This compound has also been shown to have a relatively long half-life, which makes it useful for studying the long-term effects of cannabinoid receptor activation. However, one limitation of using N-(5-ethyl-4-phenyl-1,3-thiazol-2-yl)-N-(3-fluorophenyl)cyclohexanecarboxamide in laboratory experiments is its potential to cause adverse effects in animal models, particularly at high doses.

Future Directions

There are a number of potential future directions for research on N-(5-ethyl-4-phenyl-1,3-thiazol-2-yl)-N-(3-fluorophenyl)cyclohexanecarboxamide. One area of interest is the development of novel compounds that selectively target CB1 or CB2 receptors, in order to avoid the potential adverse effects associated with non-selective agonists. Another area of interest is the investigation of the role of the endocannabinoid system in the regulation of immune function, and the potential therapeutic applications of cannabinoid receptor agonists in the treatment of autoimmune diseases. Finally, there is growing interest in the use of cannabinoids as potential treatments for psychiatric disorders such as anxiety and depression, and further research in this area may shed light on the mechanisms underlying these effects.

Synthesis Methods

N-(5-ethyl-4-phenyl-1,3-thiazol-2-yl)-N-(3-fluorophenyl)cyclohexanecarboxamide can be synthesized using a variety of methods, including the reaction of 5-ethyl-4-phenylthiazol-2-amine with 3-fluorobenzoyl chloride and cyclohexyl isocyanate. The resulting compound can then be purified using standard chromatography techniques.

Scientific Research Applications

N-(5-ethyl-4-phenyl-1,3-thiazol-2-yl)-N-(3-fluorophenyl)cyclohexanecarboxamide has been used extensively in scientific research, particularly in studies of the endocannabinoid system. This compound has been shown to bind to both CB1 and CB2 receptors, which are involved in a wide range of physiological processes, including pain perception, appetite regulation, and immune function.